Cas no 184174-83-2 (Butyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: Butyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 184174-83-2
• MF: C₁₃H₁₉NO₂S
• MW: 253.360462427139
• MDL: MFCD01921232
• CID: 4709030
• Update Time: 2025-07-01

Butyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• butyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• butyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• STK443248
• BBL017324
• ST50923746
• R5085
• Butyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• MDL： MFCD01921232
• Inchi： 1S/C13H19NO2S/c1-2-3-8-16-13(15)11-9-6-4-5-7-10(9)17-12(11)14/h2-8,14H2,1H3
• InChI Key： QESGUGGGWOUREU-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCCCC)C2=C1CCCC2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 272
• Topological Polar Surface Area: 80.6

Additional information on Butyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Butyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate: A Comprehensive Overview

Butyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 184174-83-2) is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds with a sulfur atom in the ring structure. The presence of the amino group (-NH2) and the carboxylate ester group (-COO-) in its structure makes it a versatile molecule with potential applications in drug design, polymer synthesis, and electronic materials.

Recent studies have highlighted the unique electronic properties of benzothiophene derivatives, particularly their ability to act as electron-deficient aromatic systems. This property makes them valuable in the development of organic semiconductors and optoelectronic devices. For instance, researchers have explored the use of Butyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate in thin-film transistors (TFTs) and organic light-emitting diodes (OLEDs). The amino group in the molecule enhances its nucleophilic character, which can be exploited in various chemical reactions to functionalize the compound further.

The synthesis of Butyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate typically involves multi-step reactions starting from simple precursors like thiophenes or benzene derivatives. One common approach is the Michael addition reaction followed by cyclization to form the benzothiophene ring. The esterification step introduces the butyl group, which improves the solubility of the compound in organic solvents—a critical factor for its application in solution-processable materials.

One of the most promising applications of this compound is in drug delivery systems. The tetrahydrobenzothiophene framework has been shown to exhibit bioavailability-enhancing properties due to its lipophilic nature. Researchers have investigated its potential as a carrier for hydrophobic drugs, where it can encapsulate drug molecules within its hydrophobic core and release them gradually at target sites. This property makes it a candidate for targeted drug delivery systems in cancer therapy.

In addition to its practical applications, Butyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been studied for its role in supramolecular chemistry. The molecule's ability to form self-assembled structures through hydrogen bonding and π–π interactions has been leveraged to create novel materials with tunable properties. For example, films made from this compound exhibit high thermal stability and mechanical strength, making them suitable for use in high-performance polymers.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure of benzothiophene derivatives. Quantum mechanical calculations have revealed that the amino group significantly alters the molecule's frontier molecular orbitals (FMOs), enhancing its electron-donating capacity. This understanding has paved the way for designing new materials with tailored electronic properties for specific applications.

Furthermore, Butyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been explored as a precursor for metal-free catalysts in organic synthesis. Its ability to stabilize transition metal complexes without requiring additional ligands makes it a potential candidate for green chemistry applications. Researchers are currently investigating its use in catalytic cycles for carbon-carbon bond formation and other key transformations.

In conclusion, Butyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 184174-83-2) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both fundamental research and industrial applications. As ongoing studies continue to uncover new properties and uses for this compound